Calhex 231
Calhex 231
Calcium-sensing receptor (CaSR) is a G protein-coupled receptor that is involved in calcium homeostasis. Calhex 231 is a negative allosteric modulator of CaSR that blocks calcium-mediated activation (IC50 = 0.39 µM). It also attenuates the activation of CaSR by calcimimetics, like calindol and R-568.4,5 Calhex 231 is commonly used to study the role of CaSR in various cell types, including stem cells.
Brand Name:
Vulcanchem
CAS No.:
652973-93-8
VCID:
VC20793477
InChI:
InChI=1S/C25H27ClN2O/c1-17(21-10-6-8-18-7-2-3-9-22(18)21)27-23-11-4-5-12-24(23)28-25(29)19-13-15-20(26)16-14-19/h2-3,6-10,13-17,23-24,27H,4-5,11-12H2,1H3,(H,28,29)/t17-,23+,24+/m1/s1
SMILES:
CC(C1=CC=CC2=CC=CC=C21)NC3CCCCC3NC(=O)C4=CC=C(C=C4)Cl
Molecular Formula:
C25H27ClN2O
Molecular Weight:
406.9 g/mol
Calhex 231
CAS No.: 652973-93-8
Cat. No.: VC20793477
Molecular Formula: C25H27ClN2O
Molecular Weight: 406.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Calcium-sensing receptor (CaSR) is a G protein-coupled receptor that is involved in calcium homeostasis. Calhex 231 is a negative allosteric modulator of CaSR that blocks calcium-mediated activation (IC50 = 0.39 µM). It also attenuates the activation of CaSR by calcimimetics, like calindol and R-568.4,5 Calhex 231 is commonly used to study the role of CaSR in various cell types, including stem cells. |
|---|---|
| CAS No. | 652973-93-8 |
| Molecular Formula | C25H27ClN2O |
| Molecular Weight | 406.9 g/mol |
| IUPAC Name | 4-chloro-N-[(1S,2S)-2-[[(1R)-1-naphthalen-1-ylethyl]amino]cyclohexyl]benzamide |
| Standard InChI | InChI=1S/C25H27ClN2O/c1-17(21-10-6-8-18-7-2-3-9-22(18)21)27-23-11-4-5-12-24(23)28-25(29)19-13-15-20(26)16-14-19/h2-3,6-10,13-17,23-24,27H,4-5,11-12H2,1H3,(H,28,29)/t17-,23+,24+/m1/s1 |
| Standard InChI Key | YTFUQWWKTIWYEY-CQLNOVPUSA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC2=CC=CC=C21)N[C@H]3CCCC[C@@H]3NC(=O)C4=CC=C(C=C4)Cl |
| SMILES | CC(C1=CC=CC2=CC=CC=C21)NC3CCCCC3NC(=O)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC(C1=CC=CC2=CC=CC=C21)NC3CCCCC3NC(=O)C4=CC=C(C=C4)Cl |
| Appearance | Assay:≥98%A crystalline solid |
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